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Executive Summary & Operational Context

2-O-Hydroxyethyl-d-glucose (CAS: 2280-43-5), often abbreviated as 2-HEG, is a synthetic
glucose derivative used primarily as a research intermediate in carbohydrate chemistry and
polymer synthesis.[1] While glucose derivatives are often perceived as biologically benign, 2-
HEG must be managed as chemical waste, not domestic trash.[1]

The Core Directive: Do not dispose of 2-HEG down the laboratory drain. Although 2-HEG is
water-soluble and likely biodegradable, the direct discharge of carbohydrate derivatives into
municipal water systems spikes Biological Oxygen Demand (BOD).[1] High BOD loads can
overwhelm local wastewater treatment bacteria, leading to regulatory fines and potential
environmental hypoxia in receiving waters.[1] Furthermore, as a synthetic intermediate, it does
not fall under "naturally occurring” exemptions in many GLP (Good Laboratory Practice)
protocols.[1]

This guide defines the "Cradle-to-Grave" management for 2-HEG, ensuring compliance with
RCRA (Resource Conservation and Recovery Act) standards and local EHS regulations.
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Chemical Profile & Hazard Assessment

Before disposal, the waste generator must characterize the material.[1] The following data

synthesizes current Safety Data Sheet (SDS) information and physical properties.

ble 1: Physicachemical | Profil

Property

Specification

Operational Implication

Chemical Name

2-O-Hydroxyethyl-d-glucose

Labeling Requirement

CAS Number

2280-43-5

Unique Identifier for Waste

Manifest

Molecular Weight

224.21 g/mol

N/A

Physical State

White to Off-white Powder

Particulate hazard; avoid dust

generation

Solubility

High (Water)

Mobile in aqueous spills;

requires containment

GHS Classification

Not Globally Harmonized as
PBT/vPVB

Treat as General Chemical
Waste

Potential Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.)[2][3]

Standard PPE (Gloves,
Goggles) required

RCRA Code

None (Non-Regulated)

Dispose as "Non-RCRA
Regulated Chemical Solid"

Expert Insight: While 2-HEG lacks a specific EPA "P" or "U" listing, it should be treated as an

irritant due to the hydroxyethyl ether linkage, which can exhibit different surface-active

properties than native glucose.[1]

Disposal Decision Matrix
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The following logic flow ensures you select the correct waste stream based on the physical
state of the 2-HEG at the time of disposal.

Start: Identify Waste State

Is the 2-HEG a Solid
(Powder/Crystal)?

% Yes

Stream A: Solid Chemical Waste
(Non-RCRA Regulated)

Is it in Solution?

:

Identify Solvent Base

Water/Buffer Organic (MeOH, DMSO, etc.)

Stream B: Aqueous Organic Waste Stream C: Organic Solvent Waste
(pH 5-9) (Halogenated/Non-Halogenated)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-HEG waste streams. Note that "Aqueous” streams
must still be collected, not sewered.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicability: Expired stock, spilled powder, or excess reagent.[1]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1458490/docs?utm_src=pdf-body-img#comprehensive-disposal-protocol-2-o-hydroxyethyl-d-glucose-2-heg-1
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.[4]

» Labeling: Affix a hazardous waste label.
o Constituents: "2-O-Hydroxyethyl-d-glucose, 100%"
o Hazard Checkbox: Check "Irritant” (if available) or "Non-Regulated".

e Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) as
carbohydrate derivatives can act as reducing agents, creating exothermic risks.[1]

» Final Disposal: Cap tightly. Transfer to your facility's Central Accumulation Area (CAA) for
incineration by a licensed vendor.

Protocol B: Aqueous Solutions (Buffers/Water)

Applicability: Reaction mixtures or stock solutions in water.

e pH Verification: Check pH. If <5 or > 9, neutralize to pH 7 using dilute HCI or NaOH to
prevent container corrosion.[1]

o Collection: Pour into a carboy labeled "Aqueous Waste with Organic Contaminants”.

e Prohibition:Do NOT pour down the sink. Even if the concentration is low, the "Dilution is not
the Solution to Pollution” principle applies. Accumulation of sugars in P-traps promotes
fungal growth and biofilm formation.

Protocol C: Organic Solvent Mixtures
Applicability: 2-HEG dissolved in Methanol, DMSO, or DMF.[1]

 Classification: The hazard is now driven by the solvent, not the 2-HEG.
e Segregation:
o Halogenated: If mixed with Dichloromethane (DCM) or Chloroform.

o Non-Halogenated: If mixed with Methanol, Ethanol, or Acetone.[1]
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o Action: Dispose of the entire mixture into the appropriate solvent waste drum. Record "Trace
2-O-Hydroxyethyl-d-glucose" on the waste log.

Emergency Procedures: Spills & Exposure

In the event of an accidental release, follow this self-validating response loop.

1. Assess Volume & State 2. Don PPE g 3. Containment
(Solid vs Liquid) (Gloves, Goggles, Lab Coat) | (Circle spill with absorbent)

4. Cleanup 5. Bag & Tag
(Sweep or Absorb) (Label as Chemical Waste)

\4

I

Click to download full resolution via product page
Figure 2: Immediate response workflow for laboratory spills.
Specific Cleanup Steps:

o Solid Spill: Do not dry sweep vigorously (dust hazard). Use a wet paper towel or a dustpan
with a soft brush. Place waste in a clear plastic bag, seal, and label.

e Liquid Spill: Cover with vermiculite or universal absorbent pads. Wait 5 minutes for
absorption. Scoop into a waste bucket. Wash the area with soap and water to remove sticky
residue (sugar derivatives are viscous).

Regulatory Compliance & Grounding
Compliance is not optional. This protocol aligns with the following authoritative standards:
o EPA Resource Conservation and Recovery Act (RCRA): 40 CFR 261. While 2-HEG is not

listed, the "Generator Knowledge" rule requires you to declare it as chemical waste due to its
synthetic nature [1].[1]

o Prudent Practices in the Laboratory (NRC): Mandates that water-soluble organic chemicals
with unknown biodegradation rates in local systems be collected rather than sewered [2].

e OSHA Hazard Communication: 29 CFR 1910.1200.[5][6] Requires all containers to be
labeled with the identity of the contents and appropriate hazard warnings [3].[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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